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Abstract
ADU-S100 (MIW815) is a synthetic cyclic dinucleotide (CDN) and a potent agonist of the

Stimulator of Interferon Genes (STING) receptor.[1][2][3][4][5][6][7] Unlike natural CDNs (e.g.,

cGAMP), ADU-S100 features phosphorothioate linkages (Rp,Rp stereoisomers) designed to

resist enzymatic hydrolysis by ENPP1.[1] Despite this chemical modification, the compound

exhibits specific solubility constraints and stability profiles in aqueous environments that are

critical for experimental reproducibility. This guide details the physicochemical properties,

rigorous handling protocols, and storage strategies required to maintain the integrity of ADU-

S100 in drug development and immunological research.

Physicochemical Profile & Stability Mechanisms[1]
[3][8][9]
ADU-S100 is typically supplied as an ammonium or disodium salt to enhance aqueous

solubility.[1] The substitution of non-bridging oxygen atoms with sulfur (phosphorothioate)
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increases resistance to phosphodiesterases but does not render the molecule immune to

degradation, particularly via oxidation or acid-catalyzed hydrolysis.[1]

Table 1: Key Physicochemical Properties[1]
Property Specification Notes

Chemical Name ADU-S100 (MIW815)
Bis-phosphothioate analog of

c-di-AMP

Molecular Weight ~734.5 g/mol (Salt dependent)
Varies by counter-ion (NH₄⁺ vs

Na⁺)

Solubility (Water) ~5–10 mg/mL
Requires sonication; sparingly

soluble

Solubility (DMSO) ~12 mg/mL
Preferred for high-

concentration stocks

Solubility (PBS) < 1 mg/mL (Direct)
Do not dissolve powder directly

in PBS

Appearance White to off-white solid Hygroscopic

UV Max 258–260 nm
Used for concentration

verification

Mechanism of Action
Understanding the target pathway highlights the necessity of maintaining the cyclic structure of

ADU-S100. Degradation (ring-opening) abolishes STING binding affinity.[1]
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Figure 1: The STING signaling cascade activated by intact ADU-S100.[1][4][8] Degradation of

the agonist prevents STING dimerization and downstream signaling.

Protocol: Handling and Storage[10][11]
Master Stock Preparation
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Critical Warning: Do not attempt to dissolve ADU-S100 powder directly into phosphate-buffered

saline (PBS) or cell culture media.[1] The high ionic strength can suppress solubility, leading to

micro-precipitation that is invisible to the naked eye but affects dosing accuracy.

Option A: DMSO Stock (Recommended for Long-Term Storage)[1]
Weighing: Weigh the ADU-S100 powder in a static-free environment.

Solvent: Add sterile, anhydrous DMSO to achieve a concentration of 10 mM (approx. 7.3

mg/mL).[1]

Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath

at 37°C for 5–10 minutes.[1]

Aliquoting: Dispense into single-use aliquots (e.g., 10–50 µL) in light-protective, O-ring

sealed cryovials.

Storage: Store at -80°C. Stable for 6–12 months.

Option B: Aqueous Stock (For In Vivo/DMSO-Sensitive Applications)
[1]

Solvent: Use sterile Endotoxin-Free Water (pH 7.0).[1]

Dissolution: Add water to achieve 5 mg/mL. Sonicate is mandatory (10–15 mins at 37°C).[1]

pH Adjustment: If necessary, check pH. ADU-S100 is acidic; for high concentrations, careful

neutralization with dilute NaOH may be required, but usually, the salt form buffers sufficiently

in water.[1]

Sterilization: Pass through a 0.22 µm PES or PVDF syringe filter.[1] Note: Account for ~10%

volume loss during filtration.

Storage: Store at -20°C or -80°C. Stable for 3–6 months.

Working Solution Preparation (Daily Use)
Dilute the Master Stock into the final buffer (PBS or Media) immediately before use.[1]
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Thaw Master Stock on ice.[1]

Step-down Dilution: If going from 100% DMSO to aqueous buffer, perform an intermediate

dilution (e.g., 1:10 in water) to prevent "shock" precipitation, then dilute to final concentration

(e.g., 10–50 µM) in PBS.[1]

Stability Window: Once diluted in PBS (pH 7.4), the solution is stable for < 24 hours at 4°C.

Why? Although phosphorothioates are stable, dilute solutions are prone to adsorption to

plastic surfaces and slow oxidation.[1]

Experimental Workflow & Decision Tree
This workflow ensures optimal stability and reproducibility across different experimental needs.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.caymanchem.com/product/27901/adu-s100
https://www.caymanchem.com/product/27901/adu-s100
https://www.caymanchem.com/product/27901/adu-s100
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14011409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ADU-S100 Powder
(Store at -20°C)

Choose Solvent

Anhydrous DMSO
(10-16 mM)

 In Vitro / Stock

Endotoxin-Free Water
(5 mg/mL)

 In Vivo / No DMSO

Vortex + Sonicate (37°C)
Check Clarity

Aliquot into Cryovials
(Avoid Freeze-Thaw)

Store Stock at -80°C

Experiment Day:
Thaw on Ice

Dilute in PBS/Media
(Max 24h stability)

Click to download full resolution via product page

Figure 2: Decision tree for solvent selection and storage handling to minimize degradation

risks.
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Quality Control & Validation
To verify the integrity of ADU-S100 stored in aqueous solution, use the following HPLC method.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm).[1]

Mobile Phase A: 0.1 M TEAA (Triethylammonium acetate), pH 7.0.[1]

Mobile Phase B: Acetonitrile.[1]

Gradient: 5% B to 60% B over 20 minutes.

Detection: UV at 260 nm.[1]

Acceptance Criteria: Purity ≥ 95%. The appearance of early-eluting peaks indicates

hydrolysis (linearization of the dinucleotide).[1]

Troubleshooting Guide
Issue Probable Cause Corrective Action

Precipitation upon dilution
"Solvent Shock" (DMSO to

PBS)

Use a step-down dilution

(DMSO → Water → PBS).[1]

Ensure final DMSO < 0.5%.

Loss of potency Repeated Freeze-Thaw

Discard aliquot after 2 freeze-

thaw cycles.[1] Use single-use

aliquots.

Yellowing of solution Oxidation of phosphorothioate

Discard. Ensure storage is air-

tight and protected from light.

[1]

Inconsistent In Vivo results Adsorption to plastic

Use low-binding polypropylene

tubes for dilute solutions (50

µg/mL).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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